![molecular formula C7H7BrN2O B599404 Imidazo[1,2-a]pyridin-2(3H)-one hydrobromide CAS No. 107934-07-6](/img/structure/B599404.png)
Imidazo[1,2-a]pyridin-2(3H)-one hydrobromide
Overview
Description
Imidazo[1,2-a]pyridin-2(3H)-one hydrobromide is a chemical compound with the CAS Number: 107934-07-6 . It is recognized as a significant fused bicyclic 5–6 heterocycle due to its wide range of applications in medicinal chemistry .
Synthesis Analysis
The synthesis of this compound can be achieved from easily available chemicals. Various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions have been employed . A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines has been developed by the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation .Molecular Structure Analysis
The molecular structure of Imidazo[1,2-a]pyridin-2(3H)-one hydrobromide is characterized by a fused bicyclic 5–6 heterocycle . Further details about the molecular structure can be found in various scientific publications .Chemical Reactions Analysis
Imidazo[1,2-a]pyridines have been functionalized through various radical reactions for direct functionalization . These reactions include transition metal catalysis, metal-free oxidation, and photocatalysis strategies .Scientific Research Applications
Materials Science
Imidazo[1,2-a]pyridine derivatives, including Imidazo[1,2-a]pyridin-2(3H)-one hydrobromide, have shown great potential in the field of materials science . Their unique chemical structure and versatility make them suitable for various applications in this field .
Pharmaceutical Applications
These compounds have also attracted attention in the pharmaceutical field . Their biological properties have been explored for the development of new drugs .
Optoelectronic Devices
Imidazo[1,2-a]pyridine derivatives have been used in the creation of optoelectronic devices . Their optical behaviors and luminescent properties make them ideal for such applications .
Sensors
These compounds have been used in the development of sensors . Their unique properties allow them to respond to certain stimuli, making them useful in sensor technology .
Anti-Cancer Drugs
Research has shown that Imidazo[1,2-a]pyridine derivatives can be used in the development of anti-cancer drugs . Their biological properties have been exploited to target cancer cells .
Emitters for Confocal Microscopy and Imaging
Imidazo[1,2-a]pyridine derivatives have been used as emitters for confocal microscopy and imaging . Their luminescent properties make them ideal for these applications .
Optoelectronic Properties
Imidazo[1,2-a]pyridine based compounds have been studied for their optoelectronic properties . They have been used as blue-emitting materials in optoelectronic applications .
Organic Synthesis
Imidazo[1,2-a]pyridine acts as a versatile scaffold in organic synthesis . It has been used in various synthetic methodologies, including multicomponent reactions, condensation reactions, intramolecular cyclizations, and tandem reactions .
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyridin-2(3H)-one hydrobromide has been found to exhibit inhibitory activities against acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and Lipoxygenase (LOX) . These enzymes play crucial roles in various biological processes. AChE and BChE are key enzymes in the nervous system, responsible for the breakdown of acetylcholine, a neurotransmitter. LOX is involved in the metabolism of arachidonic acid, a key process in inflammation and immune responses.
Mode of Action
The compound interacts with its targets (AChE, BChE, and LOX) by binding to their active sites, thereby inhibiting their activity . This interaction results in the disruption of the normal function of these enzymes, leading to various downstream effects.
Biochemical Pathways
The inhibition of AChE and BChE can affect the cholinergic system, which plays a crucial role in memory and cognition. This could potentially have implications in the treatment of neurodegenerative disorders like Alzheimer’s disease . The inhibition of LOX, on the other hand, can disrupt the arachidonic acid pathway, potentially reducing inflammation and immune responses .
Result of Action
The molecular and cellular effects of the action of Imidazo[1,2-a]pyridin-2(3H)-one hydrobromide are largely dependent on its inhibitory effects on AChE, BChE, and LOX. By inhibiting these enzymes, the compound can potentially alter neurotransmission in the nervous system and modulate inflammatory and immune responses .
Safety and Hazards
properties
IUPAC Name |
3H-imidazo[1,2-a]pyridin-2-one;hydrobromide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2O.BrH/c10-7-5-9-4-2-1-3-6(9)8-7;/h1-4H,5H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJOZBNHDUCMZTI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N=C2N1C=CC=C2.Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20657479 | |
Record name | Imidazo[1,2-a]pyridin-2(3H)-one--hydrogen bromide (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20657479 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
107934-07-6 | |
Record name | Imidazo[1,2-a]pyridin-2(3H)-one--hydrogen bromide (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20657479 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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